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Compound of Interest

Compound Name: SB-366791

Cat. No.: B1680832 Get Quote

For immediate release – Researchers, scientists, and drug development professionals now

have a centralized resource for the proper disposal of SB-366791, a potent and selective

TRPV1 antagonist. This guide provides essential safety and logistical information, ensuring the

responsible management of this chemical compound within a laboratory setting. Adherence to

these procedures is critical for maintaining a safe research environment and complying with

regulatory standards.

Understanding the Compound: Key Data
A thorough understanding of the physicochemical properties of SB-366791 is the first step

toward safe handling and disposal. The following table summarizes key quantitative data for

this compound.
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Property Value Source

Molecular Formula C₁₆H₁₄ClNO₂ Cayman Chemical

Molecular Weight 287.7 g/mol Cayman Chemical

CAS Number 472981-92-3 Cayman Chemical

IC₅₀
5.7 nM for vanilloid receptor 1

(VR1/TRPV1)

MedchemExpress, Selleck

Chemicals

Solubility in DMSO 10 mg/mL Cayman Chemical

Solubility in DMF 10 mg/mL Cayman Chemical

Storage Temperature -20°C MedchemExpress

Proper Disposal Protocol for SB-366791
The proper disposal of SB-366791, as with any laboratory chemical, is a critical aspect of

laboratory safety and environmental responsibility. The following step-by-step guide outlines

the recommended procedures.

Step 1: Personal Protective Equipment (PPE)

Before handling SB-366791 for disposal, it is imperative to be outfitted with the appropriate

personal protective equipment. This includes, but is not limited to:

Eye Protection: Chemical safety glasses or goggles.

Hand Protection: Compatible chemical-resistant gloves (e.g., nitrile).

Body Protection: A laboratory coat.

Step 2: Waste Segregation and Collection

All waste containing SB-366791, whether in solid or liquid form, must be segregated from

general laboratory waste.
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Solid Waste: Collect unused or contaminated solid SB-366791 in a clearly labeled, sealed

container designated for chemical waste. This includes any contaminated lab supplies such

as weigh boats or filter paper.

Liquid Waste: Solutions containing SB-366791 should be collected in a compatible, leak-

proof, and clearly labeled container for hazardous chemical waste. Do not mix with other

incompatible waste streams.

Step 3: Labeling

Properly label all waste containers with the full chemical name ("SB-366791"), the approximate

concentration and quantity, and any associated hazard symbols as required by your institution's

and local regulations.

Step 4: Storage Pending Disposal

Store the sealed and labeled waste containers in a designated, well-ventilated, and secure

area away from incompatible materials. Follow all institutional guidelines for the temporary

storage of hazardous waste.

Step 5: Final Disposal

The final disposal of SB-366791 waste must be conducted through a licensed hazardous waste

disposal company. Adhere to all local, state, and federal regulations governing chemical waste

disposal. Do not attempt to dispose of this compound down the drain or in the regular trash.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of SB-
366791.
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Caption: Workflow for the safe disposal of SB-366791.
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By adhering to these established protocols, research professionals can ensure the safe and

compliant disposal of SB-366791, thereby fostering a secure and responsible laboratory

environment.

To cite this document: BenchChem. [Navigating the Safe Disposal of SB-366791: A
Comprehensive Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1680832#sb-366791-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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